Cas no 671182-34-6 (Ethanone, 1-[5-[3,5-bis(trifluoromethyl)phenyl]-2-furanyl]-)

• Product Name: Ethanone, 1-[5-[3,5-bis(trifluoromethyl)phenyl]-2-furanyl]-
• CAS No: 671182-34-6
• MF: C₁₄H₈F₆O₂
• MW: 322.202545166016
• CID: 388139
• PubChem ID: 2805824
• Update Time: 2025-04-19

Ethanone, 1-[5-[3,5-bis(trifluoromethyl)phenyl]-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-[3,5-bis(trifluoromethyl)phenyl]-2-furanyl]-
• 1-[5-[3,5-bis(trifluoromethyl)phenyl]furan-2-yl]ethanone
• 1-(5-(3,5-Bis(trifluoromethyl)phenyl)furan-2-yl)ethanone
• SCHEMBL12563595
• DTXSID90384467
• 671182-34-6
• 2-acetyl-5-[3,5-bis(trifluoromethyl)phenyl]-furan

• Inchi： 1S/C14H8F6O2/c1-7(21)11-2-3-12(22-11)8-4-9(13(15,16)17)6-10(5-8)14(18,19)20/h2-6H,1H3
• InChI Key： GBWSHJKRINAJJB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C1=CC=C(C(C)=O)O1)(F)F

Computed Properties

• Exact Mass: 322.04284847g/mol
• Monoisotopic Mass: 322.04284847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 30.2Ų